Cas no 835888-65-8 (1-(2,3,5,6-tetramethylbenzenesulfonyl)azepane)

• Product Name: 1-(2,3,5,6-tetramethylbenzenesulfonyl)azepane
• CAS No: 835888-65-8
• MF: C₁₆H₂₅NO₂S
• MW: 295.440203428268
• CID: 6173587
• PubChem ID: 2980764
• Update Time: 2025-05-21

1-(2,3,5,6-tetramethylbenzenesulfonyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,5,6-tetramethylbenzenesulfonyl)azepane
• 1-((2,3,5,6-tetramethylphenyl)sulfonyl)azepane
• AKOS002288378
• Z45507325
• 835888-65-8
• F1755-0011
• VU0489507-1
• 1-(2,3,5,6-tetramethylphenyl)sulfonylazepane

• Inchi： 1S/C16H25NO2S/c1-12-11-13(2)15(4)16(14(12)3)20(18,19)17-9-7-5-6-8-10-17/h11H,5-10H2,1-4H3
• InChI Key： SDBWJDMCQNKOAT-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C)C=C(C)C=1C)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 295.16060021g/mol
• Monoisotopic Mass: 295.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2,3,5,6-tetramethylbenzenesulfonyl)azepane

Comprehensive Overview of 1-(2,3,5,6-Tetramethylbenzenesulfonyl)azepane (CAS No. 835888-65-8)

1-(2,3,5,6-Tetramethylbenzenesulfonyl)azepane (CAS No. 835888-65-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities and utility in drug discovery. The presence of a tetramethylbenzene moiety coupled with an azepane ring makes this molecule particularly interesting for researchers exploring novel therapeutic agents and chemical intermediates.

The molecular structure of 1-(2,3,5,6-Tetramethylbenzenesulfonyl)azepane features a benzenesulfonyl group substituted with four methyl groups at the 2, 3, 5, and 6 positions, attached to a seven-membered azepane ring. This configuration imparts distinct steric and electronic properties, which can influence its reactivity and interaction with biological targets. Researchers have investigated similar sulfonamide-based compounds for their potential roles in modulating enzyme activity, protein-protein interactions, and other biochemical pathways.

In recent years, the demand for high-purity specialty chemicals like 1-(2,3,5,6-Tetramethylbenzenesulfonyl)azepane has surged, driven by advancements in drug discovery and medicinal chemistry. The compound's CAS No. 835888-65-8 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability in research and industrial applications. Its potential utility as a building block or intermediate in synthetic chemistry has also sparked interest among chemists working on custom synthesis projects.

From an analytical perspective, 1-(2,3,5,6-Tetramethylbenzenesulfonyl)azepane can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are essential for verifying the compound's purity, structure, and stability, which are crucial for its application in preclinical studies and material science research. The growing emphasis on quality control in chemical manufacturing further underscores the importance of reliable analytical data for compounds like this.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods for complex molecules. 1-(2,3,5,6-Tetramethylbenzenesulfonyl)azepane presents opportunities for optimizing synthetic routes to reduce waste and improve efficiency. Researchers are increasingly focusing on green chemistry principles, such as catalytic processes and solvent-free reactions, to enhance the environmental profile of such compounds. This aligns with global initiatives to promote sustainable development in the chemical industry.

Another area of interest is the compound's potential role in targeted drug delivery systems. The sulfonamide group in 1-(2,3,5,6-Tetramethylbenzenesulfonyl)azepane could be functionalized to improve solubility or binding affinity, making it a candidate for prodrug design. With the rise of personalized medicine, there is a growing need for versatile chemical scaffolds that can be tailored to specific therapeutic needs. This compound's modular structure offers flexibility for such applications.

In summary, 1-(2,3,5,6-Tetramethylbenzenesulfonyl)azepane (CAS No. 835888-65-8) is a promising compound with broad relevance in pharmaceutical research, chemical synthesis, and material science. Its unique structural features and potential applications make it a subject of ongoing investigation, particularly in the context of drug discovery and sustainable chemistry. As scientific advancements continue, this compound may find new roles in addressing contemporary challenges in health and technology.